Cas no 1049432-27-0 (2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide)
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide
- 2-(2-fluorophenoxy)-N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)acetamide
- VU0639982-1
- 1049432-27-0
- F5264-0642
- 2-(2-fluorophenoxy)-N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]acetamide
- AKOS024504270
- CCG-297003
-
- Inchi: 1S/C20H23F2N3O2/c21-16-5-1-3-7-18(16)25-13-11-24(12-14-25)10-9-23-20(26)15-27-19-8-4-2-6-17(19)22/h1-8H,9-15H2,(H,23,26)
- InChI Key: MRFXFQGLSBZKNV-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N1CCN(CCNC(COC2C=CC=CC=2F)=O)CC1
Computed Properties
- Exact Mass: 375.17583331g/mol
- Monoisotopic Mass: 375.17583331g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44.8Ų
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5264-0642-2μmol |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-5μmol |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-10μmol |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-20μmol |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-1mg |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-2mg |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-3mg |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-4mg |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-5mg |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5264-0642-10mg |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide |
1049432-27-0 | 10mg |
$79.0 | 2023-09-10 |
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide
Introduction to 2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049432-27-0)
2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1049432-27-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly its fluorophenyl and piperazine moieties, contribute to its unique pharmacological properties and potential therapeutic applications.
The< strong>N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide moiety is a key component that influences the compound's interactions with biological targets. Piperazine derivatives are well-known for their role in various pharmacological applications, including the treatment of neurological disorders and infectious diseases. The presence of a fluorine atom in the aromatic ring enhances the metabolic stability and binding affinity of the molecule, which is a critical factor in drug design. This modification has been widely employed in the development of small-molecule drugs to improve their efficacy and selectivity.
In recent years, there has been a growing interest in exploring the potential of fluorinated aromatic compounds in drug discovery. The< strong>fluorophenoxy group in this molecule contributes to its lipophilicity, which is an important parameter for drug absorption and distribution. Additionally, the< strong>piperazine moiety can interact with various biological targets through hydrogen bonding and ionic interactions, making it a versatile scaffold for designing novel therapeutic agents.
The synthesis and characterization of 2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide have been extensively studied to optimize its pharmacological properties. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for subsequent biological evaluations. The compound's structural complexity necessitates meticulous purification protocols to isolate it from potential impurities, ensuring that its biological activity is not compromised.
Recent research has highlighted the potential of this compound as a lead molecule for developing new therapeutic agents. Studies have demonstrated its efficacy in preclinical models for various diseases, including neurological disorders and cancer. The< strong>N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide moiety has been shown to modulate neurotransmitter activity, which could make it useful in treating conditions such as depression and anxiety. Furthermore, the< strong>fluorophenoxy group has been associated with enhanced binding affinity to certain enzymes and receptors, suggesting its potential as an anti-inflammatory agent.
The pharmacokinetic properties of 2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide have also been thoroughly investigated. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's favorable pharmacokinetic properties make it a promising candidate for further development into a clinical drug. Specifically, its high bioavailability and moderate metabolic clearance suggest that it could be administered orally with ease.
In conclusion, 2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide (CAS No. 1049432-27-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the< strong>fluorophenoxy,< strong>piperazine, andN-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide moieties, contribute to its diverse biological activities. Ongoing research continues to explore its therapeutic potential, particularly in the treatment of neurological disorders and cancer. As our understanding of its pharmacological properties deepens, this compound is poised to play a crucial role in the development of novel therapeutic agents.
1049432-27-0 (2-(2-fluorophenoxy)-N-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)